1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-ol

Specification

• CAS No.: 1704073-27-7
• Molecular Formula: C12H14BrF2NO
• Molecular Weight: 306.15 g/mol
• IUPAC Name: 1-[2-bromo-4-(difluoromethyl)phenyl]piperidin-4-ol
• Standard InChI: InChI=1S/C12H14BrF2NO/c13-10-7-8(12(14)15)1-2-11(10)16-5-3-9(17)4-6-16/h1-2,7,9,12,17H,3-6H2
• Standard InChI Key: POHQROPLTGTFGT-UHFFFAOYSA-N
• SMILES: C1CN(CCC1O)C2=C(C=C(C=C2)C(F)F)Br
• Canonical SMILES: C1CN(CCC1O)C2=C(C=C(C=C2)C(F)F)Br

Introduction

Synthesis and Preparation

The synthesis of 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-ol would likely involve several steps, including the preparation of the difluoromethylphenyl group and its attachment to a piperidine ring. Common methods might include nucleophilic substitution reactions or cross-coupling reactions, depending on the availability of starting materials.

Steps in Synthesis:

• Preparation of the Phenyl Group: This involves synthesizing the 2-bromo-4-(difluoromethyl)phenyl group, which could be achieved through halogenation and fluorination reactions.

• Attachment to Piperidine: The phenyl group would then be attached to a piperidine ring, potentially through a nucleophilic substitution or a metal-catalyzed coupling reaction.

Potential Applications

Compounds with similar structures to 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-ol are often explored for their biological activity, including potential roles in pharmaceuticals. The presence of a piperidine ring and a substituted phenyl group can confer properties useful in drug design, such as receptor binding affinity or metabolic stability.

Potential Areas of Application:

• Pharmaceuticals: As potential ligands for biological receptors.

• Materials Science: In the development of new materials with specific optical or electrical properties.

Research Findings and Challenges

While specific research findings on 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-ol are not available, studies on related compounds highlight the challenges and opportunities in this field. These include:

• Synthetic Complexity: The synthesis of such compounds can be challenging due to the need for precise control over reaction conditions.

• Biological Activity: The potential for biological activity makes these compounds interesting for further study, but thorough testing is required to assess efficacy and safety.